molecular formula C6H6INO3 B1394224 Ethyl 2-iodooxazole-4-carboxylate CAS No. 1107663-03-5

Ethyl 2-iodooxazole-4-carboxylate

Cat. No. B1394224
M. Wt: 267.02 g/mol
InChI Key: OGYIDEIMHPHYDU-UHFFFAOYSA-N
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Description

Ethyl 2-iodooxazole-4-carboxylate is a chemical compound consisting of a heterocyclic ring with a carboxylate ester and an iodine atom attached to it. It has a molecular weight of 267.02 .


Molecular Structure Analysis

The IUPAC name of Ethyl 2-iodooxazole-4-carboxylate is ethyl 2-iodo-1,3-oxazole-4-carboxylate . The InChI code is 1S/C6H6INO3/c1-2-10-5(9)4-3-11-6(7)8-4/h3H,2H2,1H3 .


Physical And Chemical Properties Analysis

Ethyl 2-iodooxazole-4-carboxylate is a solid with a melting point of 113-116°C . It should be stored at 4°C, protected from light, and under nitrogen .

Safety And Hazards

Ethyl 2-iodooxazole-4-carboxylate has several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .

properties

IUPAC Name

ethyl 2-iodo-1,3-oxazole-4-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H6INO3/c1-2-10-5(9)4-3-11-6(7)8-4/h3H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OGYIDEIMHPHYDU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=COC(=N1)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6INO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

267.02 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 2-iodooxazole-4-carboxylate

Synthesis routes and methods

Procedure details

2.00 g (12.81 mmol) of ethyl 2-amino-1,3-oxazole-4-carboxylate are added to a solution of 8.00 g (38.43 mmol) of p-toluenesulfonic acid dihydrate in 48 ml of acetonitrile. The suspension is cooled to 0° C., and a solution of 1.77 g (25.62 mmol) sodium nitrite and 5.32 g (32.02 mmol) potassium iodide in 7.2 ml of water is then added. The mixture is stirred at 0° C. for 10 min and, after warming to RT, further overnight. The mixture is then diluted with 200 ml of water. By addition of 1 M aqueous sodium bicarbonate solution, the pH is adjusted to 9. 24 ml of 2 M sodium thiosulfate solution are then added. The aqueous phase is extracted three times with in each case 30 ml of ethyl acetate. The combined organic phases are dried over magnesium sulfate. After filtration, the solvent is removed on a rotary evaporator. The residue is purified by column chromatography on silica gel 60 (mobile phase gradient: cyclohexane/ethyl acetate 300:1→2:1).
Quantity
2 g
Type
reactant
Reaction Step One
Name
p-toluenesulfonic acid dihydrate
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
48 mL
Type
solvent
Reaction Step One
Quantity
1.77 g
Type
reactant
Reaction Step Two
Quantity
5.32 g
Type
reactant
Reaction Step Two
Name
Quantity
7.2 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
24 mL
Type
reactant
Reaction Step Four
Name
Quantity
200 mL
Type
solvent
Reaction Step Five

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Ethyl 2-iodooxazole-4-carboxylate
Reactant of Route 2
Reactant of Route 2
Ethyl 2-iodooxazole-4-carboxylate
Reactant of Route 3
Reactant of Route 3
Ethyl 2-iodooxazole-4-carboxylate
Reactant of Route 4
Ethyl 2-iodooxazole-4-carboxylate
Reactant of Route 5
Ethyl 2-iodooxazole-4-carboxylate
Reactant of Route 6
Ethyl 2-iodooxazole-4-carboxylate

Citations

For This Compound
6
Citations
CK Skepper, T Quach, TF Molinski - Journal of the American …, 2010 - ACS Publications
… -disubstituted oxazole fragment was constructed using an efficient Negishi-type coupling of an oxazol-2-ylzinc reagent formed directly from the parent ethyl 2-iodooxazole-4-carboxylate …
Number of citations: 76 pubs.acs.org
X Zhang, J Liu, Y Liu, Y Du - Tetrahedron Letters, 2013 - Elsevier
… Attempted C-2 alkylation on oxazole through lithium-halogen exchange for ethyl 2-iodooxazole-4-carboxylate (6) 8 in the presence of lithium reagent and 4 also failed to generate the …
Number of citations: 3 www.sciencedirect.com
G Blankson, SG Rzuczek, C Bishop, DS Pilch, A Liu… - Molecules, 2013 - mdpi.com
Pyridyl polyoxazoles are 24-membered macrocyclic lactams comprised of a pyridine, four oxazoles and a phenyl ring. A derivative having a 2-(dimethylamino)ethyl chain attached to the …
Number of citations: 8 www.mdpi.com
M Buchman - 2019 - search.proquest.com
The disorazoles are a family of naturally occurring, extremely cytotoxic molecules isolated from myxobacterium Sorangium cellulosum. These compounds, due to their remarkable …
Number of citations: 2 search.proquest.com
CK Skepper - 2009 - escholarship.org
… Figure 4.3 1H NMR of a) ethyl 2-iodooxazole-4-carboxylate (4.13c); b) Ethyl oxazole-4-carboxylate (4.28) and c) ethyl 2-deuteriooxazole-4-carboxylate (4.29)……………………….. 257 …
Number of citations: 2 escholarship.org
D Davyt, G Serra - Marine drugs, 2010 - mdpi.com
… oxazole fragment (64), Figure 33, was constructed using a Negishi-type coupling of an oxazol-2-ylzinc reagent formed directly from the parent ethyl 2-iodooxazole-4-carboxylate by zinc …
Number of citations: 202 www.mdpi.com

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